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Compound of Interest

Compound Name: 1,1-Diphenylacetone

Cat. No.: B1664572 Get Quote

An Application Note and Protocol for the Safe Handling and Storage of 1,1-Diphenylacetone

Abstract
1,1-Diphenylacetone (CAS No. 781-35-1) is a versatile diaryl-substituted ketone widely

utilized as a key intermediate in organic synthesis, particularly in the development of

pharmaceuticals and specialty chemicals.[1][2] Its applications range from the synthesis of

active pharmaceutical ingredients (APIs) for antidepressants and antihistamines to the

formulation of agrochemicals and photoinitiators in polymer chemistry.[1][3] Given its reactivity

and specific hazard profile, adherence to rigorous handling and storage protocols is paramount

to ensure laboratory safety, experimental integrity, and environmental compliance. This

document provides a comprehensive guide for researchers, scientists, and drug development

professionals on the essential procedures for the safe management of 1,1-Diphenylacetone,

from receipt to disposal.

Physicochemical Properties and Identification
1,1-Diphenylacetone is an organic compound that appears as a white to off-white crystalline

solid or powder at room temperature.[1][4][5] It is generally insoluble in water but soluble in

common organic solvents like ethanol, ether, and chloroform.[4] Understanding its physical and

chemical properties is the foundation for its safe handling.

Table 1: Physicochemical Data for 1,1-Diphenylacetone
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Property Value Source(s)

IUPAC Name 1,1-diphenylpropan-2-one [6][7]

Synonyms
1,1-Diphenyl-2-propanone,

Benzhydryl methyl ketone
[1][4]

CAS Number 781-35-1 [1][6]

Molecular Formula C₁₅H₁₄O [1][7]

Molecular Weight 210.27 g/mol [1]

Appearance
White to off-white crystalline

powder/solid
[1][4][8]

Melting Point 59-63 °C [1][9]

Boiling Point 307 °C [6]

Purity
≥ 99% (GC) is commercially

available
[1][5]

Hazard Identification and Safety Precautions
While toxicity information is limited, 1,1-Diphenylacetone is classified as an irritant and

requires careful handling to minimize exposure.[4] It is a combustible solid, though not highly

flammable.[4][9] The primary routes of exposure are inhalation of dust, skin contact, and eye

contact.

GHS Hazard Classification
Based on available data, 1,1-Diphenylacetone is associated with the following GHS Hazard

Statements:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]
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Incompatibilities and Hazardous Reactions
The stability of 1,1-Diphenylacetone can be compromised by certain substances, leading to

potentially hazardous reactions. It is crucial to prevent contact with:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[4][8][9]

Strong Acids and Bases: May induce decomposition.[4]

Reactive Metals: May catalyze hazardous reactions.[4]

The compound is sensitive to heat and air, which underscores the need for controlled storage

conditions.[8]

Personal Protective Equipment (PPE)
A systematic approach to PPE is essential for mitigating the risks associated with handling 1,1-
Diphenylacetone. The selection of appropriate PPE is the responsibility of the user and should

be based on a thorough risk assessment of the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[10]

To prevent skin contact and

irritation. Nitrile is preferred for

general chemical protection.

[11]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[12][13]

To protect eyes from dust

particles and accidental

splashes.

Skin/Body Protection

Standard laboratory coat. An

apron may be used for bulk

transfers.[11][13]

To prevent contamination of

personal clothing and minimize

skin exposure.

Respiratory Protection
Use only in a certified chemical

fume hood.[12]

To prevent inhalation of

airborne dust or vapors, which

can cause respiratory irritation.

[7]

Causality: The requirement for handling within a fume hood is a direct consequence of the

compound's potential to cause respiratory irritation (H335) and the need to control exposure to

fine dust particles.[7][12]

Protocol for Handling 1,1-Diphenylacetone
This protocol outlines the standard operating procedure for safely handling 1,1-
Diphenylacetone in a laboratory setting. The workflow emphasizes minimizing exposure and

preventing contamination.

Workflow for Handling and Use
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Preparation

Handling (in Fume Hood)

Post-Handling

Receive & Inspect
(Check for damage)

Verify SDS Information
(Confirm hazards)

If OK

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place on Analytical Balance

Carefully Weigh Desired Amount
(Minimize dust generation)

Transfer to Reaction Vessel

Securely Cap Original Container

Clean Work Area & Equipment

Return Container to Storage
(Follow storage protocol)

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for handling 1,1-Diphenylacetone.
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Step-by-Step Handling Protocol
Preparation: Before handling, consult the Safety Data Sheet (SDS).[13] Ensure that a

certified chemical fume hood and an eyewash station/safety shower are accessible.[14]

Personal Protective Equipment: Don the required PPE as specified in Table 2.

Dispensing: Conduct all weighing and transfer operations inside a chemical fume hood to

control dust and potential vapors.[12]

Technique: When transferring the solid, use a spatula and handle it gently to minimize the

generation of airborne dust.[4][14] Avoid scooping directly from the bottle opening if possible

to prevent contamination.

Container Management: After dispensing the required amount, securely close the container

lid immediately to protect the remaining material from moisture and air.[4][8]

Post-Handling: Wipe down the spatula and the work surface inside the fume hood with a

damp cloth to collect any residual dust. Dispose of contaminated materials as hazardous

waste.

Hygiene: After completing the task and removing PPE, wash hands thoroughly with soap and

water.[4]

Storage Procedures for 1,1-Diphenylacetone
Proper storage is critical for maintaining the stability and purity of 1,1-Diphenylacetone and for

ensuring laboratory safety. The compound is heat and air-sensitive, necessitating specific

storage conditions.[8]

Storage Condition Requirements
Table 3: Summary of Recommended Storage Conditions
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Parameter Recommendation Rationale & Source(s)

Temperature Refrigerated: 0-8 °C

To maintain stability and

prevent degradation. The

compound is heat-sensitive.[1]

[4]

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen).

To prevent oxidation and

degradation from atmospheric

air, as it is air-sensitive.[8][15]

Container
Tightly sealed, light-resistant

container.

To prevent exposure to air and

moisture and protect from light.

[4][12]

Location Cool, dry, well-ventilated area.

To ensure a stable

environment and prevent

accumulation of any potential

vapors.[4][12]

Segregation

Store away from incompatible

materials (oxidizers, acids,

bases).

To prevent accidental

hazardous reactions.[4][8]

Storage Logic and Protocol
The following decision tree illustrates the protocol for ensuring proper storage of 1,1-
Diphenylacetone upon receipt or after use.
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Container of
1,1-Diphenylacetone

Is this a new,
unopened container?

Verify seal is intact.
Proceed to storage.

Yes

Container has been opened.

No

Seal container tightly.
Use paraffin film for extra security.

Before sealing, purge headspace
with inert gas (e.g., Argon).

Place in designated refrigerated
storage (0-8°C).

Ensure segregation from
incompatible materials.

Logged in Chemical Inventory

Click to download full resolution via product page

Caption: Decision workflow for the proper storage of 1,1-Diphenylacetone.
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Spill Management and Waste Disposal
Accidental spills and waste must be managed promptly and correctly to mitigate risks.

Spill Cleanup Protocol
Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Eliminate

all ignition sources.[12]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE (including respiratory protection if outside a fume hood),

cover the spill with an inert absorbent material like sand, vermiculite, or diatomite.[12] Do not

use combustible materials like paper towels to absorb the bulk of the spill.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste.[14]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Treat all cleanup materials as hazardous waste.

Waste Disposal
Chemical waste must be handled in accordance with institutional policies and local, state, and

federal regulations.[15]

Segregation: Collect waste 1,1-Diphenylacetone and contaminated materials in a

dedicated, clearly labeled hazardous waste container.

Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Drain Disposal:NEVER dispose of 1,1-Diphenylacetone down the drain.[10]

Pickup: Arrange for pickup by a licensed professional waste disposal service.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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